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Compound Name: Pungiolide A

Cat. No.: B1496040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pungiolide A is a naturally occurring bioactive compound that has garnered interest within the

scientific community. This document provides a detailed overview of Pungiolide A, including its

chemical identifiers, although specific quantitative data on its biological activities, detailed

experimental protocols, and established signaling pathways remain limited in publicly

accessible scientific literature.

Chemical Identification
Identifier Value Reference

CAS Number 130395-54-9 [1]

IUPAC Name
Not available in searched

literature

Note: A second CAS number, 130430-97-6, has been associated with Pungiolide A, creating a

discrepancy in available data.

Quantitative Biological Activity Data
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A comprehensive search of scientific databases and literature did not yield specific quantitative

data for the biological activities of Pungiolide A, such as IC50, EC50, or Minimum Inhibitory

Concentration (MIC) values. While general anti-inflammatory, antibacterial, antitumor, and

antiviral activities have been mentioned in general chemical supplier contexts, the primary

research articles detailing these activities and providing quantitative measurements were not

accessible through the performed searches.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Pungiolide A are not available

in the currently accessible literature. To conduct research on this compound, established

methodologies for assessing cytotoxicity, anti-inflammatory, antiviral, and antibacterial activities

would need to be adapted. Below are generalized workflows that could serve as a starting point

for such investigations.

General Cytotoxicity Assay Workflow (MTT Assay)
This protocol outlines a general procedure for assessing the cytotoxic effects of a compound on

a cancer cell line.
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Cell Preparation

Compound Treatment

MTT Assay

Data Analysis

Prepare cancer cell suspension

Seed cells in 96-well plate

Add dilutions to cells

Prepare serial dilutions of Pungiolide A

Incubate for 72 hours

Add MTT reagent

Incubate for 4 hours

Add solubilizing agent

Read absorbance at 570 nm

Calculate IC50 value
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Cell Culture

Treatment

NO Measurement

Analysis

Seed macrophages in a 96-well plate

Pre-treat cells with Pungiolide A dilutions

Stimulate with LPS

Incubate for 24 hours

Collect supernatant

Add Griess reagent

Incubate for 10 minutes

Read absorbance at 540 nm

Calculate % NO inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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